Cas no 62089-18-3 ([1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide)

[1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide structure
62089-18-3 structure
Product Name:[1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide
CAS No:62089-18-3
MF:C8H6N2O4
MW:194.144241809845
CID:458625
PubChem ID:12327822
Update Time:2025-04-19

[1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • [1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide
    • 3-oxido-6,7-dihydro-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazol-3-ium
    • DTXSID70489929
    • 62089-18-3
    • 1-Oxo-6,7-dihydro-1lambda~5~-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole
    • 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazol-1-ium-1-olate
    • AKOS005605851
    • 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide
    • Inchi: 1S/C8H6N2O4/c11-10-6-4-8-7(12-1-2-13-8)3-5(6)9-14-10/h3-4H,1-2H2
    • InChI Key: YQKUBMGFQVVUDJ-UHFFFAOYSA-N
    • SMILES: O1CCOC2=CC3C(C=C12)=[N+]([O-])ON=3

Computed Properties

  • Exact Mass: 194.03278
  • Monoisotopic Mass: 194.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • PSA: 71.43
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